Cas no 153949-56-5 (3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide
• CAS No: 153949-56-5
• MF: C₁₈H₁₄ClFN₂O₂
• MW: 344.767366886139
• CID: 6151873
• PubChem ID: 702111
• Update Time: 2025-10-28

3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide
• Oprea1_504372
• 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(p-tolyl)isoxazole-4-carboxamide
• SR-01000448231-1
• AKOS002378384
• F1201-0263
• SR-01000448231
• CBMicro_046633
• BIM-0046620.P001
• Z28134965
• CCG-276034
• 153949-56-5
• 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-4-isoxazolecarboxamide

• Inchi： 1S/C18H14ClFN2O2/c1-10-6-8-12(9-7-10)21-18(23)15-11(2)24-22-17(15)16-13(19)4-3-5-14(16)20/h3-9H,1-2H3,(H,21,23)
• InChI Key： USLLYSWXTFQZRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(NC2C=CC(C)=CC=2)=O)=C(C)ON=1)F

Computed Properties

• Exact Mass: 344.0727835g/mol
• Monoisotopic Mass: 344.0727835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide

3-(2-Chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide (CAS No. 153949-56-5): A Comprehensive Overview

3-(2-Chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide, with the CAS number 153949-56-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted and fluoro-substituted phenyl group, a methyl-substituted oxazole ring, and an amide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide typically involves multi-step reactions, including the formation of the oxazole ring and the subsequent functionalization of the phenyl and amide groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both academic and industrial research.

In terms of its biological activities, 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways. Studies have shown that this compound can selectively inhibit certain kinases involved in cancer progression, making it a promising candidate for anticancer drug development.

Additionally, 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide has been evaluated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it demonstrates good tissue penetration, which is crucial for its therapeutic efficacy. Furthermore, the compound has been found to have low toxicity in preclinical studies, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide in various disease models. Early results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide (CAS No. 153949-56-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing the treatment of various diseases.